Cas no 72538-82-0 (Urea, N-cyclohexyl-N'-[2-(methylthio)ethyl]-)

• Product name: Urea, N-cyclohexyl-N'-[2-(methylthio)ethyl]-
• CAS No: 72538-82-0
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 1756830

Urea, N-cyclohexyl-N'-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-cyclohexyl-N'-[2-(methylthio)ethyl]-

• Inchi： 1S/C10H20N2OS/c1-14-8-7-11-10(13)12-9-5-3-2-4-6-9/h9H,2-8H2,1H3,(H2,11,12,13)
• InChI Key： LOCLLVSKHIPQRN-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCCSC)=O

Computed Properties

• Exact Mass: 216.1298

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 410.9±24.0 °C(Predicted)
• PSA: 41.13
• pka: 13.88±0.46(Predicted)